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Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684

Get Quote

Physical Property Data for 4-Phenylbutanal

The table below summarizes the key physical properties of 4-Phenylbutanal found in the search results.

Property Value Conditions / Notes

Density 0.971 g/cm³ [1] [2]

Refractive Index Not Found

Boiling Point 243.3 °C at 760 mmHg [1]

Melting Point 45-48 °C (lit.) [1]

Flash Point 115.9 °C [1] [2]

Molecular Formula C₁₀H₁₂O [1] [3] [2]

Molecular Weight 148.20 g/mol [1] [3] [2]
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For the properties where data is unavailable, here are standard experimental protocols researchers can

employ.

Measuring Density

The standard protocol for determining liquid density is using a pycnometer.

Calibration: Weigh a clean, dry pycnometer empty ((m_0)). Then fill it with distilled water and weigh it

again ((m_w)).
Sample Measurement: Dry the pycnometer thoroughly and fill it with the 4-Phenylbutanal sample.

Weigh it ((m_1)).
Calculation: The density ((ρ)) of the sample is calculated using the formula: (ρ = \frac{(m_1 - m_0)}

{(m_w - m_0)} \times ρ_w) where (ρ_w) is the known density of water at the calibration temperature.
Control: Maintain a constant temperature using a water bath during measurements, as density is

temperature-dependent.

Measuring Refractive Index

Refractive index is precisely measured with a refractometer.

Calibration: Calibrate the Abbe or digital refractometer using distilled water or a standard calibration
slide.

Sample Loading: Apply a few drops of liquid 4-Phenylbutanal to the prism surface, ensuring it forms
a continuous film without air bubbles. For solid samples, the compound must be melted as it is solid

at room temperature (Melting Point: 45-48 °C [1]).
Measurement: Close the prism plate and look through the eyepiece (or read the digital display) to

obtain the refractive index value.
Control: The refractometer should be equipped with a thermostat-controlled water jacket to maintain

the sample at a specific temperature (e.g., 20 °C), as the refractive index is highly sensitive to
temperature changes. The wavelength of the light source (usually the sodium D line at 589 nm)

should also be noted.

Workflow for Property Analysis

For a comprehensive analysis, the following workflow outlines the key steps from sample preparation to data

verification. This is particularly useful when reference data is scarce.
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Workflow for determining the physical properties of 4-Phenylbutanal, covering preparation, measurement,

and analysis.

Summary and Key Considerations
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Data Availability: The density of 4-Phenylbutanal is confirmed to be 0.971 g/cm³ [1] [2]. Its solid

state at room temperature must be considered for measurement protocols.
Data Gap: The refractive index for 4-Phenylbutanal was not located in the search results. The value

for the related compound 2-Methyl-4-phenylbutyraldehyde (1.506-1.510 [4]) is not a suitable
substitute.

Experimental Path: To obtain the refractive index, you will need to perform experimental
measurement using a refractometer, following the protocol outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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